[2-(Oxolan-2-yl)oxolan-2-yl]methanol

• IUPAC Name: [2-(oxolan-2-yl)oxolan-2-yl]methanol
• InChI: InChI=1S/C9H16O3/c10-7-9(4-2-6-12-9)8-3-1-5-11-8/h8,10H,1-7H2
• InChI Key: HXZCCQQJWXBCIF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2(CCCO2)CO
• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol

Description

[2-(Oxolan-2-yl)oxolan-2-yl]methanol, also known as 2,2-bis(hydroxymethyl)tetrahydrofuran, is a chemical compound that has been studied extensively for its potential use in various scientific applications.

Scientific Research Applications

Environmental Monitoring and Health

• Methanol Sensing for Environmental and Health Applications : Research led by Jianzhong Zheng et al. (2019) developed a Y2O3 multishelled hollow structure sensor for detecting methanol, demonstrating high sensitivity and selectivity. This sensor could significantly contribute to environmental monitoring and food safety, highlighting methanol's harmful effects on human health and the need for precise detection technologies (Zheng et al., 2019).

Chemical Synthesis and Catalysis

• Catalytic Applications in Organic Synthesis : Kishore Natte et al. (2017) discussed methanol's role as a solvent, reagent, and feedstock for synthesizing value-added chemicals. The paper emphasizes methanol's utilization in forming carbon-carbon, carbon-nitrogen, and carbon-oxygen bonds, crucial for organic synthesis and drug discovery (Natte et al., 2017).
• Methanol in Methane to Methanol Conversion : A study on Cu-based catalysts for methanol production from carbon oxides by F. Studt et al. (2015) adds to our understanding of methanol synthesis, a key process in creating cleaner fuels from methane. This research provides insights into the reaction mechanisms and the role of catalysts, offering paths to more efficient methanol production technologies (Studt et al., 2015).

Biochemical and Membrane Studies

• Impact on Lipid Dynamics : Research by Michael H. L. Nguyen et al. (2019) explored how methanol affects lipid dynamics in biological and synthetic membranes. The findings suggest that methanol can significantly influence the structure-function relationship of bilayers, which is crucial for cell survival and protein studies (Nguyen et al., 2019).

Microbial Methanol Utilization

• Microbial Uptake in Marine Environments : A study by J. Dixon et al. (2011) on microbial methanol uptake in northeast Atlantic waters sheds light on the biological role of methanol in oceanic ecosystems. This work helps understand whether oceans act as sources or sinks of atmospheric methanol, contributing to our knowledge of the global methanol cycle (Dixon et al., 2011).